Cas no 1160270-14-3 (Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate)
Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate Chemical and Physical Properties
Names and Identifiers
-
- AS-0592
- ETHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-7-(4-(TRIFLUOROMETHYL)PHENYL)-2-NAPHTHOATE
- ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7-[4-(trifluoromethyl)phenyl]-2-naphthoate
- 1160270-14-3
- MFCD28972641
- DB-157662
- F70925
- ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7-[4-(trifluoromethyl)phenyl]naphthalene-2-carboxylate
- SCHEMBL2969954
- Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate
-
- Inchi: 1S/C26H26BF3O4/c1-6-32-23(31)19-14-18-13-17(16-7-10-20(11-8-16)26(28,29)30)9-12-21(18)22(15-19)27-33-24(2,3)25(4,5)34-27/h7-15H,6H2,1-5H3
- InChI Key: BVMACBYRMAEAKX-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CC2=C(C=1)C=C(C(=O)OCC)C=C2B1OC(C)(C)C(C)(C)O1)(F)F
Computed Properties
- Exact Mass: 470.1876240g/mol
- Monoisotopic Mass: 470.1876240g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB591507-100mg |
Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate; . |
1160270-14-3 | 100mg |
€4286.90 | 2024-07-24 |
Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate
Comprehensive Overview of Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate (CAS 1160270-14-3)
Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate, with the CAS number 1160270-14-3, is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is particularly notable for its unique molecular structure, which combines a naphthalene core with a trifluoromethylphenyl group and a dioxaborolane moiety. Such structural features make it a valuable intermediate in the development of targeted therapies and advanced materials.
In recent years, the demand for boron-containing compounds like Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate has surged due to their pivotal role in Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the synthesis of biaryl compounds, which are essential in the production of drug candidates and agrochemicals. Researchers and chemists frequently search for high-purity boronic esters to ensure optimal reaction yields and selectivity, making this compound a topic of interest in academic and industrial circles alike.
The trifluoromethyl group in this compound enhances its lipophilicity and metabolic stability, traits that are highly desirable in medicinal chemistry. This has led to its exploration in the design of small-molecule inhibitors for various disease targets, including cancer and inflammatory disorders. Additionally, the dioxaborolane moiety serves as a protecting group for boronic acids, facilitating their use in multi-step synthetic routes. These attributes align with current trends in precision medicine and personalized therapeutics, where structure-activity relationships are meticulously optimized.
From a material science perspective, CAS 1160270-14-3 has potential applications in the development of organic electronic devices, such as OLEDs and photovoltaic cells. The naphthalene backbone contributes to π-conjugation, which is critical for charge transport properties. As the global focus shifts toward sustainable energy solutions, compounds like this are being investigated for their role in next-generation technologies. This aligns with frequent searches for advanced organic semiconductors and energy-efficient materials.
Quality control and analytical characterization of Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate are paramount for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are often queried by professionals seeking reliable synthetic protocols or benchmarking data for similar compounds.
In summary, CAS 1160270-14-3 represents a versatile and highly functionalized compound with broad relevance across chemical, pharmaceutical, and materials science domains. Its integration into cutting-edge research underscores the growing importance of boron chemistry in addressing contemporary challenges in healthcare and technology. As interest in tailored molecular designs continues to rise, this compound is poised to remain a focal point in innovative applications.
1160270-14-3 (Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)